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Compound of Interest

Compound Name: Boc-L-Ile-OH

Cat. No.: B558292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of N-tert-butoxycarbonyl-L-

isoleucine (Boc-L-Ile-OH), a crucial building block in peptide synthesis and pharmaceutical

development. Understanding its solubility in various organic solvents is paramount for

optimizing reaction conditions, purification protocols, and formulation strategies. This document

compiles available quantitative and qualitative solubility data, outlines a detailed experimental

protocol for solubility determination, and presents a visual workflow for this process.

Physicochemical Properties of Boc-L-Ile-OH
Molecular Formula: C₁₁H₂₁NO₄

Molecular Weight: 231.29 g/mol

Appearance: White to off-white crystalline powder

CAS Number: 13139-16-7

Quantitative and Qualitative Solubility Data
While comprehensive quantitative data for Boc-L-Ile-OH across a wide range of organic

solvents is not extensively published, the following table summarizes available information from

various sources. It is important to note that solubility can be influenced by factors such as
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temperature, the specific form of the solute (e.g., anhydrous vs. hemihydrate), and the purity of

both the solute and the solvent.

Solvent
Family

Solvent
Chemical
Formula

Type
Quantitati
ve
Solubility

Qualitativ
e
Solubility

Referenc
e(s)

Polar

Aprotic

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS
Polar

Aprotic

≥ 200

mg/mL
- [1]

Chlorinated

Dichlorome

thane

(CH₂Cl₂)

CH₂Cl₂ Nonpolar

~115.6

mg/mL (1

mmole in 2

mL)

Clearly

Soluble
[2]

Alcohols
Methanol

(MeOH)
CH₃OH

Polar

Protic
-

Soluble,

Slightly

Soluble

[3]

Carboxylic

Acids
Acetic Acid CH₃COOH

Polar

Protic
-

Soluble,

Slightly

Soluble

[3]

Aqueous Water H₂O
Polar

Protic
- Insoluble [3]

Note: The quantitative data for Dichloromethane is calculated based on the observation of 1

mmole of Boc-L-Ile-OH dissolving in 2 mL of the solvent. The term "Slightly Soluble" indicates

that while the compound dissolves, its saturation limit may be relatively low.

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The equilibrium shake-flask method is a widely accepted and reliable technique for determining

the thermodynamic solubility of a compound in a specific solvent. The following protocol is a

generalized procedure that can be readily adapted for the determination of Boc-L-Ile-OH
solubility.
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Objective: To determine the equilibrium solubility of Boc-L-Ile-OH in a selected organic solvent

at a constant temperature.

Materials and Equipment:

Boc-L-Ile-OH (solid)

Selected organic solvent(s) of high purity

Analytical balance

Vials with screw caps or sealed flasks

Constant temperature shaker or orbital incubator

Syringe filters (e.g., 0.22 µm or 0.45 µm pore size)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector or another

suitable quantitative analytical instrument (e.g., UPLC-MS)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of solid Boc-L-Ile-OH to a vial. The presence of undissolved solid

at the end of the experiment is crucial to ensure that a saturated solution has been

achieved.

Add a known volume of the selected organic solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25

°C).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b558292?utm_src=pdf-body
https://www.benchchem.com/product/b558292?utm_src=pdf-body
https://www.benchchem.com/product/b558292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agitate the vials for a sufficient period to allow the system to reach equilibrium. A typical

duration is 24 to 48 hours. The exact time to reach equilibrium may need to be determined

experimentally by taking measurements at different time points (e.g., 24, 48, and 72 hours)

until the concentration of the solute in the solution remains constant.

Sample Collection and Preparation:

After the equilibration period, cease agitation and allow the vials to stand undisturbed for a

sufficient time to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Immediately filter the supernatant through a syringe filter into a clean vial to remove any

undissolved microparticles. This step is critical to prevent overestimation of the solubility.

Quantification:

Prepare a series of standard solutions of Boc-L-Ile-OH of known concentrations in the

same solvent.

Generate a calibration curve by analyzing the standard solutions using a validated

analytical method, such as HPLC.

Analyze the filtered saturated solution sample using the same analytical method. The

sample may require dilution with the solvent to fall within the linear range of the calibration

curve.

Using the calibration curve, determine the concentration of Boc-L-Ile-OH in the (diluted)

sample.

Calculate the original solubility in the solvent, accounting for any dilution factors. The

solubility is typically expressed in mg/mL or g/100 mL.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of Boc-L-Ile-
OH solubility using the shake-flask method.
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Caption: Experimental workflow for determining the solubility of Boc-L-Ile-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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